Cas no 91159-11-4 (Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)-)

Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)- is a sterically hindered bisphosphine compound featuring a propane backbone with two diisopropylphosphine groups. Its key advantages include high electron density and steric bulk, making it a valuable ligand in transition metal catalysis, particularly for reactions requiring precise steric control. The rigid propane spacer enhances stability and coordination geometry, facilitating selective catalytic transformations. This compound is particularly useful in asymmetric synthesis and cross-coupling reactions, where its robust structure promotes high yields and enantioselectivity. Its air-sensitive nature necessitates handling under inert conditions, but its reactivity profile makes it a preferred choice for specialized organometallic applications.

Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)- structure

91159-11-4 structure

Product Name:Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)-

CAS No:91159-11-4

MF:C₁₅H₃₄P₂

MW:276.377986431122

MDL:MFCD06658116

CID:799299

PubChem ID:534190

Update Time:2025-11-02

Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3-BIS(DI-I-PROPYLPHOSPHINO)PROPANE
- bis-1,3-diisopropylphosphinopropane
- 1,1′-(1,3-Propanediyl)bis[1,1-bis(1-methylethyl)phosphine (ACI)
- Phosphine, 1,3-propanediylbis[bis(1-methylethyl)- (9CI)
- 1,3-Bis(di-2-propylphosphino)propane
- 1,3-Bis(diisopropylphosphino)propane
- 3-Di(propan-2-yl)phosphanylpropyl-di(propan-2-yl)phosphane
- Bis(diisopropylphosphino)propane
- SCHEMBL549315
- 91159-11-4
- QRPNDOFSVHOGCK-UHFFFAOYSA-N
- dippp
- MFCD06658116
- Phosphine, 1,3-propanediylbis[bis(1-methylethyl)-
- [3-(Diisopropylphosphino)propyl](diisopropyl)phosphine #
- Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)-
- MDL： MFCD06658116
- Inchi： 1S/C15H34P2/c1-12(2)16(13(3)4)10-9-11-17(14(5)6)15(7)8/h12-15H,9-11H2,1-8H3
- InChI Key： QRPNDOFSVHOGCK-UHFFFAOYSA-N
- SMILES： P(C(C)C)(C(C)C)CCCP(C(C)C)C(C)C

Computed Properties

Exact Mass: 276.21400
Monoisotopic Mass: 276.21357508g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 17
Rotatable Bond Count: 8
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Not available
PSA: 27.18000
LogP: 5.97390
Sensitiveness: air sensitive
Solubility: Not available

Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)- Security Information

Hazardous Material transportation number：UN 1993
Hazard Category Code： 11
Safety Instruction： S16; S26; S36/37/39
Risk Phrases：R11

Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601091-2g	Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)-	91159-11-4	98%	2g	¥7416.5	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601091-500mg	Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)-	91159-11-4	98%	500mg	¥2119.0	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0680-2g	1,3-Bis(di-i-propylphosphino)propane,min.98%(dippp)	91159-11-4	min.98%(dippp)	2g	7524.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0680-100mg	1,3-Bis(di-i-propylphosphino)propane,min.98%(dippp)	91159-11-4	min.98%(dippp)	100mg	627.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0680-500mg	1,3-Bis(di-i-propylphosphino)propane,min.98%(dippp)	91159-11-4	min.98%(dippp)	500mg	2508.0CNY	2021-07-10
abcr	AB154935-100 mg	1,3-Bis(di-i-propylphosphino)propane, 98%; .	91159-11-4	98%	100mg	€64.50	2023-06-23
abcr	AB154935-500 mg	1,3-Bis(di-i-propylphosphino)propane, 98%; .	91159-11-4	98%	500mg	€222.00	2023-06-23
abcr	AB154935-2 g	1,3-Bis(di-i-propylphosphino)propane, 98%; .	91159-11-4	98%	2g	€655.00	2023-06-23
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0680-2g	1,3-Bis(di-i-propylphosphino)propane,min.98%(dippp)	91159-11-4	min.98%(dippp)	2g	7524CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0680-100mg	1,3-Bis(di-i-propylphosphino)propane,min.98%(dippp)	91159-11-4	min.98%(dippp)	100mg	627CNY	2021-05-08

Phosphine,1,1'-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)- Production Method

Production Method 1

20491-53-6

91159-11-4

Reaction Conditions

1.1 Reagents: Butyllithium
1.2 Solvents: Diethyl ether , Hexane ; 10 min, cooled; 10 h, 24 °C; 30 min, 24 °C → reflux

Reference

: Flexibility and Stability of Metal Coordination Macromolecules

Jiang, Heyan; Geng, Diya; Liu, Dapeng; Lanigan, Nicholas; Wang, Xiaosong, Chemistry - A European Journal, 2017, 23(34), 8280-8285

Production Method 2

28240-70-2

920-39-8

91159-11-4

Reaction Conditions

Reference

: Product class 5: bis(alkylphosphino)- and poly(alkylphosphino)alkanes, and Di- and polyphosphines with a P-P bond

Hey-Hawkins, E.; Karasik, A. A., Science of Synthesis, 2009, 42, 109-154

Production Method 3

21502-53-4

91159-11-4

Reaction Conditions

1.1 Solvents: Diethyl ether , Hexane

Reference

: Mechanistic aspects of catalytic hydrogenation of ketones by rhodium(I)-peralkyldiphosphine complexes

Tani, Kazuhide; Tanigawa, Eiji; Tatsuno, Yoshitaka; Otsuka, Sei, Journal of Organometallic Chemistry, 1985, 279(1-2), 87-101